Cas no 1503922-97-1 (Methyl 2-(3-methylpyridin-4-yl)propanoate)

• Product Name: Methyl 2-(3-methylpyridin-4-yl)propanoate
• CAS No: 1503922-97-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5706164
• PubChem ID: 66278175
• Update Time: 2025-05-28

Methyl 2-(3-methylpyridin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-methylpyridin-4-yl)propanoate
• methyl2-(3-methylpyridin-4-yl)propanoate
• 1503922-97-1
• AKOS015622535
• EN300-1138737
• 4-Pyridineacetic acid, α,3-dimethyl-, methyl ester
• Methyl 2-(3-methylpyridin-4-yl)propanoate

• Inchi： 1S/C10H13NO2/c1-7-6-11-5-4-9(7)8(2)10(12)13-3/h4-6,8H,1-3H3
• InChI Key： DVDPOBLSQWQDJD-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1C=CN=CC=1C)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.060±0.06 g/cm3(Predicted)
• Boiling Point: 268.7±25.0 °C(Predicted)
• pka: 5.20±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on Methyl 2-(3-methylpyridin-4-yl)propanoate

Comprehensive Overview of Methyl 2-(3-methylpyridin-4-yl)propanoate (CAS No. 1503922-97-1)

Methyl 2-(3-methylpyridin-4-yl)propanoate (CAS No. 1503922-97-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a 3-methylpyridin-4-yl moiety, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural properties make it valuable for developing novel therapeutic agents, particularly in the fields of central nervous system (CNS) drugs and anti-inflammatory compounds. Researchers are increasingly exploring its potential due to its compatibility with modern green chemistry principles and sustainable synthesis methods.

The growing demand for Methyl 2-(3-methylpyridin-4-yl)propanoate is closely tied to advancements in precision medicine and drug discovery. With the rise of AI-driven molecular design, this compound has been identified as a promising candidate for structure-activity relationship (SAR) studies. Its pyridine-based scaffold is particularly relevant in designing kinase inhibitors, a hot topic in oncology research. Recent publications highlight its role in optimizing blood-brain barrier (BBB) permeability, addressing a critical challenge in neurological drug development.

From an industrial perspective, CAS 1503922-97-1 is gaining traction due to its versatility in multi-step synthetic routes. Manufacturers are focusing on improving atom economy and reducing environmental impact during production—key concerns in today's circular economy initiatives. The compound's ester functionality allows for diverse derivatization strategies, making it valuable for creating prodrug formulations with enhanced bioavailability. These attributes align with current trends in personalized medicine and targeted drug delivery systems.

Analytical characterization of Methyl 2-(3-methylpyridin-4-yl)propanoate typically involves advanced techniques like HPLC-MS and NMR spectroscopy. The purity standards for this compound are stringent, especially when used in GMP-compliant synthesis. Recent innovations in continuous flow chemistry have enabled more efficient production of this intermediate, addressing scalability issues while maintaining reaction selectivity. These developments are particularly relevant to pharmaceutical companies investing in digital transformation of their R&D processes.

The regulatory landscape for CAS 1503922-97-1 remains favorable, with no major restrictions reported. However, researchers must adhere to standard laboratory safety protocols when handling this material. Its physicochemical properties (including solubility profiles and stability data) are well-documented in scientific literature, supporting its integration into high-throughput screening platforms. As the pharmaceutical industry shifts toward fragment-based drug discovery, the demand for such specialized building blocks is expected to grow significantly.

Future research directions for Methyl 2-(3-methylpyridin-4-yl)propanoate may explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. With increasing interest in RNA-targeting small molecules, this compound's heterocyclic framework could prove valuable for designing epigenetic modulators. The compound's relevance to metabolomics studies and biomarker research further expands its potential applications across life sciences.